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Compound of Interest

Compound Name: Deltamethrin-d5

Cat. No.: B1670228

Deltamethrin-d5: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical
properties of Deltamethrin-d5. The information is curated for researchers, scientists, and
professionals involved in drug development and analytical chemistry.

Core Physical and Chemical Properties

Deltamethrin-d5, the deuterated analog of the potent synthetic pyrethroid insecticide
Deltamethrin, serves as a crucial internal standard for its quantification in various matrices.[1]
Its physical and chemical characteristics are fundamental to its application in analytical
methodologies.

Quantitative Data Summary

The following tables summarize the key quantitative data for Deltamethrin-d5 and its non-
deuterated counterpart, Deltamethrin, for comparative purposes.

Table 1: Physical and Chemical Properties of Deltamethrin-d5
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Property Value Reference(s)
Molecular Formula C22H14D5Br2NO3 [2]

Molecular Weight 510.23 g/mol [2]
Appearance A semi-solid [1]

Melting Point 98-102 °C

- Soluble in Acetonitrile, DMF,
Solubility [1]
DMSO, Methanol

Storage Temperature Store at -20°C [2]

_ 295.0% (HPLC), 299%
Purity [1]
deuterated forms (d1-d5)

Table 2: Physical and Chemical Properties of Deltamethrin

Property Value Reference(s)
Molecular Formula C22H19Br2NO3 [3]
Molecular Weight 505.2 g/mol [31[4]

Colorless or white to light
Appearance _ [4]
beige odorless crystals

Melting Point 98-101 °C [5]
Boiling Point Decomposes above 300 °C [5]
Water Solubility 0.002-0.0002 mg/L [4]
Vapor Pressure 1.5 x 10-8 mmHg at 25 °C [4]

Octanol-Water Partition
o 6.1 [4]
Coefficient (log Kow)

Stability and Degradation
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Deltamethrin is stable to hydrolysis at pH 5 and 7, but its stability decreases in alkaline
conditions, with a half-life of 2.5 days at pH 9.[4] It is stable to direct aqueous photolysis.[4]
Degradation in the environment can occur through hydrolysis, photolysis, and microbial action.
[4] The degradation of deltamethrin can lead to various by-products, including 3-
phenoxybenzaldehyde.[6][7]

Experimental Protocols

The determination of the physical and chemical properties of Deltamethrin-d5 involves
standard analytical techniques. While specific, detailed experimental protocols for
Deltamethrin-d5 are not extensively published, the following methodologies are representative
of the general procedures employed.

Determination of Melting Point

Methodology: The melting point of Deltamethrin-d5 is determined using a standard melting
point apparatus. A small, powdered sample is packed into a capillary tube and heated at a
controlled rate. The temperature range over which the substance melts is recorded as the
melting point.

Analysis by High-Performance Liquid Chromatography
(HPLC)

Methodology: HPLC is a primary technique for assessing the purity of Deltamethrin-d5.

Sample Preparation: A standard solution of Deltamethrin-d5 is prepared in a suitable
solvent such as acetonitrile or methanol.

o Chromatographic System: A liquid chromatograph equipped with a UV detector and a
suitable column (e.g., C18) is used.

o Mobile Phase: A mixture of organic solvent (e.g., acetonitrile) and water is typically used as
the mobile phase. The exact composition may vary depending on the specific method.

e Analysis: The sample solution is injected into the HPLC system. The retention time and peak
area of Deltamethrin-d5 are recorded. Purity is calculated by comparing the peak area of
the analyte to the total area of all peaks in the chromatogram.
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Quantification using Gas Chromatography-Mass
Spectrometry (GC-MS)

Methodology: Deltamethrin-d5 is frequently used as an internal standard for the quantification
of Deltamethrin in environmental and biological samples using GC-MS.[8]

Sample Extraction: The sample (e.g., soil, water, tissue) is extracted with an appropriate
organic solvent to isolate the analyte (Deltamethrin) and the internal standard
(Deltamethrin-d>5).

Cleanup: The extract may be subjected to a cleanup procedure, such as solid-phase
extraction, to remove interfering substances.

GC-MS Analysis: The cleaned extract is injected into a gas chromatograph coupled to a
mass spectrometer. The compounds are separated on a capillary column and then ionized
and detected by the mass spectrometer.

Quantification: The concentration of Deltamethrin is determined by comparing the ratio of the
peak area of the analyte to the peak area of the internal standard (Deltamethrin-d5) against
a calibration curve.

Visualizations
Experimental Workflow for Quantification of

Deltamethrin using Deltamethrin-d5 as an Internal
Standard
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Caption: Workflow for the quantification of Deltamethrin using Deltamethrin-d5 as an internal
standard.
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Caption: Relationship between Deltamethrin, Deltamethrin-d5, and analytical quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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